Desacetylcephalothin
Desacetylcephalothin
Brand Name:
Vulcanchem
CAS No.:
5935-65-9
VCID:
VC0193746
InChI:
InChI=1S/C14H14N2O5S2/c17-5-7-6-23-13-10(12(19)16(13)11(7)14(20)21)15-9(18)4-8-2-1-3-22-8/h1-3,10,13,17H,4-6H2,(H,15,18)(H,20,21)/t10-,13-/m1/s1
SMILES:
C1C(=C(N2C(S1)C(C2=O)NC(=O)CC3=CC=CS3)C(=O)O)CO
Molecular Formula:
C14H14N2O5S2
Molecular Weight:
354.4 g/mol
Desacetylcephalothin
CAS No.: 5935-65-9
VCID: VC0193746
Molecular Formula: C14H14N2O5S2
Molecular Weight: 354.4 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 5935-65-9 |
|---|---|
| Product Name | Desacetylcephalothin |
| Molecular Formula | C14H14N2O5S2 |
| Molecular Weight | 354.4 g/mol |
| IUPAC Name | (6R,7R)-3-(hydroxymethyl)-8-oxo-7-[(2-thiophen-2-ylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C14H14N2O5S2/c17-5-7-6-23-13-10(12(19)16(13)11(7)14(20)21)15-9(18)4-8-2-1-3-22-8/h1-3,10,13,17H,4-6H2,(H,15,18)(H,20,21)/t10-,13-/m1/s1 |
| Standard InChIKey | HTBAVMIGXROYPQ-ZWNOBZJWSA-N |
| SMILES | C1C(=C(N2C(S1)C(C2=O)NC(=O)CC3=CC=CS3)C(=O)O)CO |
| Canonical SMILES | C1C(=C(N2C(S1)C(C2=O)NC(=O)CC3=CC=CS3)C(=O)O)CO |
| Purity | > 95% |
| Synonyms | (6R,7R)-3-(Hydroxymethyl)-8-oxo-7-[[2-(2-thienyl)acetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; (6R,7R)- 3-(Hydroxymethyl)-8-oxo-7-[(2-thienylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; (6R-trans)-3-(Hydroxy |
| PubChem Compound | 93015 |
| Last Modified | Aug 15 2023 |
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